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Abstract
Edgeworoside C is a naturally occurring coumarin glycoside isolated from the medicinal plant

Edgeworthia chrysantha. This document provides a detailed overview of its chemical structure,

physicochemical properties, and known biological activities. It includes comprehensive

spectroscopic data, detailed experimental protocols for its isolation and purification, and an

outline of the methodology used to assess its analgesic properties. This guide is intended to

serve as a foundational resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development who are interested in the potential

therapeutic applications of Edgeworoside C.
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Edgeworoside C is a complex coumarin derivative characterized by a glycosidic linkage. Its

chemical identity has been established through extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Edgeworoside C

Property Value Source

Chemical Name Edgeworoside C [1][2]

CAS Number 126221-40-7 [2]

Molecular Formula C₂₄H₂₀O₁₀ [2]

Molecular Weight 468.41 g/mol [2]

Appearance White powder [1]

Solubility

Information on specific

solubility values is limited. For

experimental purposes, stock

solutions can be prepared and

stored at -80°C for up to 6

months or at -20°C for up to 1

month. To enhance solubility,

warming the solution to 37°C

and using an ultrasonic bath is

recommended.

Melting Point
Data not available in the

reviewed literature.

Spectroscopic Data
The structural elucidation of Edgeworoside C was accomplished using one- and two-

dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The detailed ¹H and ¹³C NMR spectral data are presented below.[1]

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Edgeworoside C (in DMSO-d₆)[1]
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Position ¹³C (δc) ¹H (δH, J in Hz)

2 160.5

3 113.1 6.30 (d, 9.5)

4 144.6 8.11 (d, 9.5)

5 128.9 7.71 (d, 8.5)

6 117.8 7.42 (d, 8.5)

7 160.9

8 102.1

9 155.9

10 112.5

1'

2' 102.0 6.53 (d, 2.0)

3' 156.3

4' 121.0

5' 130.5 7.82 (d, 8.5)

6' 105.7 6.47 (dd, 8.5, 2.0)

7' 10.6 (br s)

8' 34.3 2.43 (t, 7.2)

9' 174.6

Glc-1'' 100.2 5.11 (d, 7.5)

Glc-2'' 73.4 3.25-3.40 (m)

Glc-3'' 76.5 3.25-3.40 (m)

Glc-4'' 69.8 3.25-3.40 (m)

Glc-5'' 77.2 3.25-3.40 (m)
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Glc-6'' 60.9 3.55 (m), 3.75 (m)

Biological Activity
Edgeworoside C has been investigated as part of broader studies on the pharmacological

effects of compounds isolated from Edgeworthia chrysantha.

Table 3: Summary of Known Biological Activities of Edgeworoside C

Activity
Experimental
Model

Results IC₅₀ Source

Analgesic

Acetic acid-

induced writhing

test in mice

Showed

analgesic effect.
Not Reported [3]

Anti-

inflammatory

Xylene-induced

ear edema and

Freund's

complete

adjuvant-induced

paw edema in

mice

No significant

anti-inflammatory

effect was

observed.

Not Applicable [3]

Cytotoxicity Not Reported

Data not

available in the

reviewed

literature.

Not Reported

Experimental Protocols
Isolation and Purification of Edgeworoside C
Edgeworoside C can be isolated from the n-butanol extract of the stems and barks of

Edgeworthia chrysantha using high-speed counter-current chromatography (HSCCC).[2]

Experimental Workflow for Isolation and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12378355/docs?utm_src=pdf-body#chemical-structure-and-properties-of-edgeworoside-c
https://www.benchchem.com/product/b12378355/docs?utm_src=pdf-body#chemical-structure-and-properties-of-edgeworoside-c
https://www.mdpi.com/2076-3921/10/7/1098
https://www.mdpi.com/2076-3921/10/7/1098
https://www.benchchem.com/product/b12378355/docs?utm_src=pdf-body#chemical-structure-and-properties-of-edgeworoside-c
https://www.benchchem.com/product/b12378355/docs?utm_src=pdf-body#chemical-structure-and-properties-of-edgeworoside-c
https://pubchem.ncbi.nlm.nih.gov/compound/Edgeworoside-C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378355?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Material Processing

High-Speed Counter-Current Chromatography (HSCCC)

Analysis and Identification

Stems and Barks of
Edgeworthia chrysantha

Extraction with n-butanol

n-butanol Extract

Sample Preparation:
Dissolve extract in a 1:1 mixture of

lower and upper phases

HSCCC Separation

Purity Analysis by HPLC (>99%)

Two-phase solvent system:
ethyl acetate-ethanol-water (15:1:15, v/v/v)

Mobile Phase:
Lower aqueous phase

Stationary Phase:
Upper organic phase

Flow rate: 2.0 mL/min
Revolution speed: 850 rpm

Mass Spectrometry (MS)

¹H and ¹³C NMR Spectroscopy

Structure Identification
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Animal Preparation

Treatment Groups

Writhing Test Procedure

Data Analysis

ICR Mice (male)

Acclimatization

Fasting (12 hours prior)

Control Group
(Vehicle)

Test Group
(Edgeworoside C)

Positive Control
(e.g., Aspirin)

Oral Administration

Intraperitoneal injection of
0.6% Acetic Acid

(30 min post-treatment)

Observation Period
(15 minutes)

Count the number of writhes
(stretching of hind limbs)

Calculate Inhibition Rate (%)

Statistical Analysis
(e.g., t-test)

Determine Analgesic Effect

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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